(Z)-4-methyl-3-oxo-2-(2,3,4-trimethoxybenzylidene)-2,3-dihydrobenzofuran-6-yl cyclopropanecarboxylate

• IUPAC Name: [(2Z)-4-methyl-3-oxo-2-[(2,3,4-trimethoxyphenyl)methylidene]-1-benzofuran-6-yl] cyclopropanecarboxylate
• InChI: InChI=1S/C23H22O7/c1-12-9-15(29-23(25)13-5-6-13)11-17-19(12)20(24)18(30-17)10-14-7-8-16(26-2)22(28-4)21(14)27-3/h7-11,13H,5-6H2,1-4H3/b18-10-
• InChI Key: OUWYYIATHUMHGZ-ZDLGFXPLSA-N
• Canonical SMILES: CC1=CC(=CC2=C1C(=O)C(=CC3=C(C(=C(C=C3)OC)OC)OC)O2)OC(=O)C4CC4
• Isomeric SMILES: CC1=CC(=CC2=C1C(=O)/C(=C/C3=C(C(=C(C=C3)OC)OC)OC)/O2)OC(=O)C4CC4
• Molecular Formula: C23H22O7
• Molecular Weight: 410.4 g/mol

Description

(Z)-4-methyl-3-oxo-2-(2,3,4-trimethoxybenzylidene)-2,3-dihydrobenzofuran-6-yl cyclopropanecarboxylate is a useful research compound. Its molecular formula is C23H22O7 and its molecular weight is 410.422. The purity is usually 95%.
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Scientific Research Applications

Scientific Research Applications

Antiviral Agents

Research on compounds with structural complexity similar to the query molecule has shown significant potential in antiviral applications. For instance, Z- and E-methylenecyclopropane nucleoside analogues have been synthesized and evaluated for their antiviral activity against a range of viruses, indicating the importance of such molecules in developing new antiviral drugs (Qiu et al., 1998).

Catalysis

N-heterocyclic carbene (NHC) complexes, which are related to the structural motifs present in the query molecule, have shown effectiveness as catalysts in various chemical reactions, including transesterification and acylation reactions. These findings underscore the utility of such molecules in catalysis and synthetic chemistry (Grasa et al., 2003).

Anticancer Activity

The stereoselective synthesis of molecules with intricate structures, similar to the query compound, has also been explored for their potential anticancer activity. Such research demonstrates the relevance of structurally complex molecules in the search for new anticancer therapies (Hassan et al., 2020).

Antimicrobial Evaluation

Synthesis and characterization of molecules with detailed and complex structures, akin to the query compound, have been investigated for their antimicrobial properties. This research area is crucial in the development of new antimicrobial agents to combat resistant strains of bacteria and other microbes (Spoorthy et al., 2021).